N-[(4-Chlorophenyl)-cyanomethyl]-2-(dimethylamino)acetamide

• IUPAC Name: N-[(4-chlorophenyl)-cyanomethyl]-2-(dimethylamino)acetamide
• InChI: InChI=1S/C12H14ClN3O/c1-16(2)8-12(17)15-11(7-14)9-3-5-10(13)6-4-9/h3-6,11H,8H2,1-2H3,(H,15,17)
• InChI Key: YYYWLIXALDIAJD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC(C#N)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol

Description

The compound is a derivative of acetanilide, which is an organic compound consisting of a phenyl group attached to an acetamide group.

Molecular Structure Analysis

The molecular structure of a compound similar to this, 4-Chloroacetanilide, consists of a benzene ring (phenyl group) attached to an acetamide group with a chlorine atom on the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For 4-Chloroacetanilide, a similar compound, it is a solid at room temperature with a melting point of 176-178 °C.

Scientific Research Applications

Pharmacological Applications

• Anesthetic Use in Veterinary Medicine : A combination of ketamine and acepromazine, compounds sharing structural similarities with N-[(4-Chlorophenyl)-cyanomethyl]-2-(dimethylamino)acetamide, has been used to produce surgical depth anesthesia in guinea pigs, showing the potential application of related compounds in veterinary anesthesia (Shucard, Andrew, & Beauford, 1975).
• Anticancer, Anti-Inflammatory, and Analgesic Activities : Derivatives of phenoxyacetamide, structurally related to N-[(4-Chlorophenyl)-cyanomethyl]-2-(dimethylamino)acetamide, have been synthesized and evaluated for their potential anticancer, anti-inflammatory, and analgesic activities, highlighting the chemical's relevance in the development of new therapeutic agents (Rani, Pal, Hegde, & Hashim, 2014).

Chemical and Material Science Applications

• Synthesis of Potential Pesticides : New derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide have been characterized for potential use as pesticides, emphasizing the compound's utility in agricultural applications (Olszewska, Tarasiuk, & Pikus, 2009).
• Development of Novel Synthetic Pathways : Improvements in the synthesis of N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide, a compound related to the target molecule, have been explored, demonstrating the ongoing research into more efficient and cost-effective synthetic methods (Gong Fenga, 2007).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, some acetanilide derivatives are used as pharmaceuticals and their mechanisms of action involve interacting with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For example, 4-Chloroacetanilide is classified as an irritant and can cause eye and skin irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research could focus on optimizing its activity and reducing any side effects.